2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H17N3O/c1-12-7-3-4-8-14(12)19-17(21)11-20-13(2)18-15-9-5-6-10-16(15)20/h3-10H,11H2,1-2H3,(H,19,21)
• InChI Key: MAYWNAVSJODZHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C(=NC3=CC=CC=C32)C
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various fields of study.

Mechanism of Action

The mechanism of action of 2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or proteins, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide in lab experiments is its unique structure, which allows for specific interactions with certain enzymes and proteins. Additionally, this compound is relatively easy to synthesize, making it readily available for use in research. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another direction is to study its potential applications in the field of biochemistry, particularly in the study of enzyme kinetics and protein-ligand interactions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential physiological effects.

Synthesis Methods

The synthesis of 2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide can be achieved through several methods. One such method involves the reaction of 2-methylbenzimidazole with 2-methylphenylacetic acid in the presence of a suitable catalyst. Another method involves the reaction of 2-methylbenzimidazole with 2-methylphenylacetyl chloride in the presence of a base.

Scientific Research Applications

2-(2-methylbenzimidazol-1-yl)-N-(2-methylphenyl)acetamide has been studied for its potential applications in various fields of scientific research. One such application is in the field of medicinal chemistry, where this compound has been studied for its potential use as a drug candidate for the treatment of various diseases. Additionally, this compound has been studied for its potential applications in the field of biochemistry, where it has been used as a tool for studying enzyme kinetics and protein-ligand interactions.